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Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Get Quote

Product Specifications and Storage

The following information is available for commercially obtained Propoxyphene-D5 solutions.

Property Specification

Product Name (±)-Propoxyphene-D5 solution [1]

Concentration 100 µg/mL [1]

Solvent Acetonitrile [1]

Chemical Formula C({22})H({24})D({5})NO({2}) [1]

Molecular Weight 344.53 g/mol (calculated from formula)

Packaging Ampule of 1 mL [1]

Storage Conditions [1]:

Temperature: Store at 2-8°C.
Container: Sealed ampule.

Important Note: This product is a flammable liquid [1].
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Recommended Storage & Handling Workflow

The following workflow outlines the key steps for proper storage and handling of Propoxyphene-D5 based

on manufacturer specifications and general lab safety practices.

Start: Receive Propoxyphene-D5

Check and record temperature
upon arrival

Store immediately at 2-8°C

Handling

For frequent use:
Prepare sub-aliquots

Store sub-aliquots
at 2-8°C

Record usage and
storage conditions

End

Click to download full resolution via product page

Frequently Asked Questions

Q1: What are the primary safety hazards associated with this Propoxyphene-D5 solution? This solution

is classified as a Flammable Liquid (Category 2) and can cause serious eye irritation [1]. As a certified

reference material for a controlled substance (propoxyphene), it must be handled and stored securely in

accordance with local regulations for narcotics and controlled drugs [2] [1].
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Q2: Can I store this solution at -20°C or in a non-frost-free freezer? The manufacturer's explicit

recommendation is storage at 2-8°C [1]. Storing in a frost-free freezer is generally not recommended for

temperature-sensitive solutions, as the defrost cycles cause significant temperature fluctuations. Deviating

from the 2-8°C range is not advised without conducting your own stability studies.

Q3: The solution has evaporated or the ampule is damaged. What should I do? Do not use the solution.

The integrity of the sealed ampule and the precise concentration are critical for its use as a certified reference

material. You should safely dispose of the damaged unit according to your institution's guidelines for

hazardous organic waste and obtain a new one.

Experimental Protocol Snippet

This is a general example of how Propoxyphene-D5 is typically used as an internal standard in an analytical

method. Always validate your own methods.

Application: Use as an Internal Standard in Propoxyphene Analysis by LC-MS/MS

Preparation: Allow the sealed ampule of (±)-Propoxyphene-D5 solution (100 µg/mL in acetonitrile) to

reach room temperature.
Dilution: Pipette an appropriate volume (e.g., 100 µL) into a volumetric flask and dilute with

acetonitrile or methanol to create a working solution (e.g., 1 µg/mL).
Spiking: Add a fixed volume of the working internal standard solution to each calibration standard,

quality control sample, and unknown sample prior to any extraction steps.
Extraction & Analysis: Proceed with your validated sample preparation (e.g., protein precipitation,

liquid-liquid extraction) and analysis via GC-MS or LC-MS [2] [1].
Quantification: The response ratio of native propoxyphene to the deuterated internal standard

(Propoxyphene-D5) is used for quantification, correcting for losses during sample preparation and
instrument variability.
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1. (±)- Propoxyphene - D 100ug/mL acetonitrile, ampule 1mL, certified... 5 [sigmaaldrich.cn]

2. (+)- Propoxyphene 1.0mg/mL acetonitrile, ampule 1mL, certified... [sigmaaldrich.com]

To cite this document: Smolecule. [propoxyphene-D5 storage conditions best practices]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1785199#propoxyphene-

d5-storage-conditions-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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